Cas no 2171166-37-1 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

1-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexane backbone with a carboxylic acid functionality and a hexanamide side chain bearing an Fmoc-protected amine group at the (3S) position. This configuration provides steric stability and controlled reactivity, making it suitable for solid-phase peptide synthesis (SPPS). The Fmoc group offers orthogonal protection, enabling selective deprotection under mild basic conditions without affecting other sensitive functional groups. The compound's well-defined stereochemistry ensures consistent incorporation into peptide sequences, while its hydrophobic cyclohexane moiety can influence secondary structure formation. Its purity and stability make it a reliable building block for complex peptide architectures.
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid structure
2171166-37-1 structure
Product Name:1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
CAS No:2171166-37-1
MF:C28H34N2O5
MW:478.579967975616
CID:6378549
PubChem ID:165562129
Update Time:2025-10-28

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
    • EN300-1472699
    • 2171166-37-1
    • 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
    • Inchi: 1S/C28H34N2O5/c1-2-10-19(17-25(31)30-28(26(32)33)15-8-3-9-16-28)29-27(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-/m0/s1
    • InChI Key: FJGRYBDDAVBXOE-IBGZPJMESA-N
    • SMILES: OC(C1(CCCCC1)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 728
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2171166-37-1)

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2171166-37-1) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biotechnology applications. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents," highlighting its relevance in modern bioconjugation and proteomics studies.

In recent years, the demand for high-purity peptide intermediates like CAS 2171166-37-1 has surged due to advancements in targeted drug delivery and personalized medicine. This compound’s chiral center (3S configuration) ensures stereochemical precision, critical for bioactive peptide design. Users often inquire about "how to optimize Fmoc deprotection" or "best practices for SPPS," underscoring its technical importance. The cyclohexane-carboxylic acid moiety further enhances its utility in creating conformationally constrained peptides, a hotspot in GPCR-targeted therapeutics.

From an SEO perspective, keywords such as "buy Fmoc-amino acid derivatives" or "CAS 2171166-37-1 supplier" reflect commercial interest. The compound’s role in antibody-drug conjugates (ADCs) and peptide vaccines aligns with trending topics like "next-generation biotherapeutics." Its water solubility and stability under SPPS conditions are frequently discussed in forums, making it a staple in research laboratories worldwide.

Quality control of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid involves rigorous HPLC and MS analysis, addressing queries like "how to characterize peptide intermediates." The Fmoc group’s UV activity also facilitates real-time monitoring during synthesis, a feature praised in automated peptide synthesizers. As the industry shifts toward green chemistry, innovations in solvent-free Fmoc removal methods have further elevated its appeal.

In summary, CAS 2171166-37-1 exemplifies the intersection of chemical innovation and therapeutic potential. Its applications span from academic research to industrial-scale peptide production, resonating with search trends like "peptide therapeutics market growth." By integrating SEO-friendly terms with technical depth, this overview caters to both scientists and procurement specialists navigating the evolving landscape of biopharmaceuticals.

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